Cas no 5290-62-0 (4-(4-Nitrophenylazo)-1-naphthol)

• Product Name: 4-(4-Nitrophenylazo)-1-naphthol
• CAS No: 5290-62-0
• MF: C₁₆H₁₁N₃O₃
• MW: 293.276843309402
• MDL: MFCD00003975
• CID: 85261
• PubChem ID: 24886280
• Update Time: 2025-09-24

4-(4-Nitrophenylazo)-1-naphthol Chemical and Physical Properties

Names and Identifiers

• 4-((4-Nitrophenyl)diazenyl)naphthalen-1-ol
• Magneson II
• 4-(4-Nitrophenylalzo)-1-naphthol
• 4-(4-Nitrophenylazo)-1-naphthol
• 4-(4-NITROPHENYLAZO)-1-NAPHTHOL FOR THE DETERMINATION OF MG
• p-Nitrobenzeneazo-a-naphthol
• (4-Nitro-benzol)-(1 azo 4)-naphthol-(1)
• 1-hydroxy-4-(4-nitrophenylazo)naphthalene
• 4-<4-Nitro-phenylazo>-<1>naphthol
• 4-<p-nitrophenylazo>-1-naphthol
• 4-Hydroxy-1-<4-nitro-benzolazo>-naphthalin
• 4'-NITROBENZENE-AZO-1-NAPHTHOL
• Magneson 2
• MagnesonⅡ
• MagnesoneII
• Magnezon II
• Metanil yellow
• α-Naphthol Magneson
• 1-(4-Nitrophenylazo)-4-naphthol
• 4-[(4-Nitrophenyl)azo]-1-naphthol
• 1-Naphthalenol, 4-[(4-nitrophenyl)azo]-
• p-Nitrphenylazo-alpha-naphthol
• 1-Naphthol, 4-((p-nitrophenyl)azo)-
• 4-((p-Nitrophenyl)azo)-1-naphthol
• 4-((4-Nitrophenyl)azo)-1-naphthol
• 4-((4-Nitrophenyl)azo)-1-naphthalenol
• 1-Naphthalenol, 4-((4-nitrophenyl)azo)-
• MLS002637789
• 4-(p-Nitrophenylazo)-1-naphthol
• 4-[(4-Nitrophenyl)diazenyl]-1-na
• MFCD00003975
• (E)-4-((4-nitrophenyl)diazenyl)naphthalen-1-ol
• p-Nitrophenylazo-.alpha.-naphthol
• 4-[(4-nitrophenyl)diazenyl]naphthalen-1-ol
• N0134
• NSC-5048
• MDLLSWJQIIAUQU-ISLYRVAYSA-N
• DTXSID101040628
• D91645
• EINECS 226-129-4
• PD148691
• SMR001547306
• AKOS001482351
• BRN 0961660
• 4-16-00-00224 (Beilstein Handbook Reference)
• SCHEMBL2374446
• NSC5048
• HMS3087A16
• FT-0616663
• NS00032611
• 4-[(4-Nitrophenyl)diazenyl]-1-naphthol
• A829303
• 1,4-Naphthalenedione, mono[(4-nitrophenyl)hydrazone], (E)- (9CI)
• 1-Naphthalenol, 4-(2-(4-nitrophenyl)diazenyl)-
• 4-[(1E)-2-(4-NITROPHENYL)DIAZEN-1-YL]NAPHTHALEN-1-OL
• 4-Nitrophenylazo-4'-(1-naphthol)
• p-Nitrphenylazo-.alpha.-naphthol
• DTXSID7063760
• BS-42453
• 1-Naphthol, 4-[(p-nitrophenyl)azo]-
• 138710-32-4
• AI3-02917
• (4E)-4-[(4-nitrophenyl)hydrazinylidene]naphthalen-1-one
• 5290-62-0
• NSC 5048
• 159536-42-2
• CHEMBL1717293
• AKOS028108987
• AKOS003612897
• alpha-Naphthol Magneson
• (4E)-4-[(4-nitrophenyl)hydrazinylidene]-1-naphthalenone
• 4-[(p-Nitrophenyl)azo]-1-naphthol
• DB-052204
• MDLLSWJQIIAUQU-UHFFFAOYSA-N
• 4-[2-(4-nitrophenyl)hydrazin-1-ylidene]naphthalen-1-one
• 4-[(E)-(4-nitrophenyl)diazenyl]naphthalen-1-ol
• STL255982

• MDL： MFCD00003975
• Inchi： 1S/C16H11N3O3/c20-16-10-9-15(13-3-1-2-4-14(13)16)18-17-11-5-7-12(8-6-11)19(21)22/h1-10,20H/b18-17+
• InChI Key： MDLLSWJQIIAUQU-ISLYRVAYSA-N
• SMILES： OC1C=CC(=C2C=CC=CC2=1)/N=N/C1C=CC(=CC=1)[N+](=O)[O-]
• BRN： 0961660

Computed Properties

• Exact Mass: 293.08000
• Monoisotopic Mass: 293.080041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 90.8
• XLogP3: 4

Experimental Properties

• Color/Form: Not determined
• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 275-278 ºC
• Boiling Point: 483.4°C at 760 mmHg
• Flash Point: 246.2°C
• Refractive Index: 1.6500 (estimate)
• Solubility: Insuluble (3.8E-4 g/L) (25 ºC),
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• PSA: 90.77000
• LogP: 5.39220
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

4-(4-Nitrophenylazo)-1-naphthol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3236
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S26-S36
• RTECS：QL4510100
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C(BD16230)
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments